3-iodo-N-[(oxolan-3-yl)methyl]aniline

• Molecular Formula: C11H14INO
• Molecular Weight: 303.14 g/mol
• IUPAC Name: 3-iodo-N-(oxolan-3-ylmethyl)aniline
• InChI: InChI=1S/C11H14INO/c12-10-2-1-3-11(6-10)13-7-9-4-5-14-8-9/h1-3,6,9,13H,4-5,7-8H2
• InChI Key: VXXOUQCZBPRIAT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CNC2=CC(=CC=C2)I

Description

3-iodo-N-[(oxolan-3-yl)methyl]aniline is a substituted aniline derivative featuring an iodine atom at the aromatic ring’s meta position and a tetrahydrofuran (oxolan) moiety attached via a methylene bridge to the aniline nitrogen. This compound’s structure combines aromatic, halogenated, and heterocyclic components, making it a candidate for applications in medicinal chemistry, materials science, and organic synthesis.

Preparation Methods

Synthetic Routes: Although specific literature on this compound is limited, we can propose a synthetic route. One possible approach involves the reaction of with an group. The exact conditions would depend on the reagents used.

Industrial Production: Unfortunately, industrial-scale production methods for this compound are not well-documented. Further research would be needed to explore large-scale synthesis.

Chemical Reactions Analysis

Reactivity: As an aromatic amine, likely undergoes typical reactions associated with anilines.

Common Reagents and Conditions:

Major Products: Products would include derivatives with modified substituents (e.g., halogenated or alkylated forms).

Scientific Research Applications

Chemistry: Investigate its reactivity, explore new synthetic methodologies, and study its interactions with other compounds.

Biology: Assess its potential as a building block for bioactive molecules or as a probe in biological studies.

Medicine: Explore its pharmacological properties, including potential drug-like effects.

Industry: Investigate applications in materials science, such as dyes or polymers.

Mechanism of Action

• Unfortunately, specific information on the mechanism of action for this compound is scarce. Further research is needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below highlights key structural analogs and their molecular characteristics:

Compound Name	Molecular Formula	Molecular Weight	Substituents/Functional Groups	Key Features
3-iodo-N-[(oxolan-3-yl)methyl]aniline (Target)	C₁₂H₁₄INO*	~313.13 g/mol*	-I (meta), -N-CH₂-(oxolan-3-yl)	Polar oxolan enhances solubility
3-iodo-N-[(3-methylthiophen-2-yl)methyl]aniline	C₁₂H₁₂INS	329.20 g/mol	-I (meta), -N-CH₂-(thiophene)	Thiophene increases lipophilicity
3-iodo-N-[(5-methylfuran-2-yl)methyl]aniline	C₁₂H₁₂INO	313.13 g/mol	-I (meta), -N-CH₂-(furan)	Furan offers π-electron richness
3-chloro-N-{[2-(trifluoromethoxy)phenyl]methyl}aniline	C₁₄H₁₁ClF₃NO	301.69 g/mol	-Cl (meta), -N-CH₂-(CF₃O-phenyl)	Electron-withdrawing CF₃O group
3-iodo-N-(5-methylheptan-3-yl)aniline	C₁₄H₂₂IN	331.24 g/mol	-I (meta), -N-(branched aliphatic chain)	Aliphatic chain improves flexibility
N-allyl-3-fluoro-4-(3’-methyl-1,2,4-oxadiazol-5'-yl)aniline	C₁₂H₁₂FN₃O	233.25 g/mol	-F (meta), -N-allyl, oxadiazole ring	Oxadiazole enhances metabolic stability

Structural and Reactivity Comparisons

• Electronic Effects :

  • The iodine atom in the target compound and analogs (e.g., ) acts as an electron-withdrawing group, directing electrophilic substitution to the para position. This contrasts with chloro derivatives (e.g., ), where Cl’s weaker electronegativity may alter reactivity .
  • Oxolan (tetrahydrofuran) introduces an oxygen-containing heterocycle, enhancing polarity and hydrogen-bonding capacity compared to thiophene () or aliphatic chains () .

• Solubility and Lipophilicity :

  • The oxolan group in the target compound likely improves aqueous solubility relative to thiophene () or trifluoromethoxy-substituted analogs () .
  • Aliphatic chain-substituted derivatives (e.g., ) exhibit higher lipophilicity, favoring membrane permeability in biological systems .
• Synthetic Utility: Iodine’s role as a leaving group facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), a feature shared with –7 .